Cas no 588696-21-3 (2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid)

• Product Name: 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
• CAS No: 588696-21-3
• MF: C₁₇H₁₁BrClNO₂
• MW: 376.631742715836
• MDL: MFCD03422104
• CID: 3111392
• PubChem ID: 4514016
• Update Time: 2025-10-12

2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Bromo-phenyl)-7-chloro-8-methyl-quinoline-4-carboxylic acid
• 2-(4-Bromophenyl)-7-chloro-8-methyl-4-quinolinecarboxylic acid
• ALBB-000662
• SB72311
• AKOS003323225
• H21036
• 588696-21-3
• VS-03973
• Oprea1_367761
• 2-(4-bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid
• MFCD03422104
• 2-(4-bromophenyl)-7-chloro-8-methylquinoline-4-carboxylicacid
• DTXSID601179915
• BBL013733
• STK333760
• 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid

• MDL： MFCD03422104
• Inchi： 1S/C17H11BrClNO2/c1-9-14(19)7-6-12-13(17(21)22)8-15(20-16(9)12)10-2-4-11(18)5-3-10/h2-8H,1H3,(H,21,22)
• InChI Key： XWTCJMYTDLEKRK-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C(=O)O)=C2C=CC(=C(C)C2=N1)Cl

Computed Properties

• Exact Mass: 374.96617Da
• Monoisotopic Mass: 374.96617Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 413
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 50.2Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 534.1±50.0 °C at 760 mmHg
• Flash Point: 276.8±30.1 °C
• Vapor Pressure: 0.0±1.5 mmHg at 25°C

2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid

2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid: A Comprehensive Overview

2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid, also known by its CAS number 588696-21-3, is a highly specialized organic compound with significant applications in the field of synthetic chemistry and pharmacology. This compound belongs to the quinoline family, a class of heterocyclic aromatic compounds that have been extensively studied due to their diverse biological activities and structural versatility. The molecule's structure is characterized by a quinoline ring system with substituents at positions 4, 7, and 8, which contribute to its unique chemical properties and reactivity.

The synthesis of 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid involves a series of carefully designed multi-step reactions, often incorporating advanced methodologies such as Suzuki coupling, Friedel-Crafts alkylation, and nucleophilic aromatic substitution. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives, which are particularly valuable for medicinal chemistry applications. Researchers have also explored the use of microwave-assisted synthesis to optimize reaction conditions, significantly reducing reaction times while maintaining high yields.

The compound's chemical structure is notable for its bromine atom at the para position of the phenyl ring, a chlorine substituent at position 7 of the quinoline ring, and a methyl group at position 8. These substituents not only influence the molecule's electronic properties but also play a critical role in its biological activity. For instance, the bromine atom enhances the molecule's lipophilicity, which is crucial for its ability to cross cellular membranes and interact with target proteins. The chlorine substituent introduces electron-withdrawing effects, further modulating the compound's reactivity and selectivity in various biochemical environments.

Recent studies have highlighted the potential of 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid as a lead compound in drug discovery programs targeting various therapeutic areas. For example, researchers have demonstrated its ability to inhibit key enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The carboxylic acid group at position 4 of the quinoline ring facilitates hydrogen bonding interactions with amino acids in enzyme active sites, making it an attractive candidate for rational drug design.

In addition to its pharmacological applications, this compound has shown promise in materials science. Its aromatic system and functional groups make it suitable for use in organic electronics, particularly as a component in light-emitting diodes (LEDs) and photovoltaic devices. Recent investigations have focused on optimizing its electronic properties through strategic substitution patterns, leading to improved device performance.

The biological activity of 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid is further enhanced by its ability to undergo bioisosteric replacements and structural modifications. For instance, replacing the bromine atom with other halogens or electron-donating groups can significantly alter its pharmacokinetic profile without compromising its core functionality. Such flexibility underscores its potential as a versatile building block in medicinal chemistry.

In conclusion, 2-(4-Bromophenyl)-7-chloro-8-methylquinoline-4-carboxylic acid, with its unique structure and diverse functional groups, represents a valuable asset in modern chemical research. Its applications span across drug discovery, materials science, and synthetic chemistry, making it a subject of ongoing scientific interest. As researchers continue to explore its properties and optimize its synthesis pathways, this compound is poised to contribute significantly to future advancements in these fields.